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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

quantification of nickel release from various alloys commonly used in medical devices and

consumer products. The methodologies outlined are based on established international

standards and scientific literature to ensure reliable and reproducible results.

Introduction
Nickel, a common component in many alloys such as stainless steel, Nitinol (nickel-titanium),

and cobalt-chromium alloys, is known to be a potent sensitizer. The release of nickel ions from

products in direct and prolonged contact with the skin or from medical implants can lead to

adverse health effects, including allergic contact dermatitis. Therefore, accurate quantification

of nickel release is crucial for the safety assessment and regulatory compliance of these

products. This document outlines the primary analytical techniques and detailed protocols for

measuring nickel release.

Analytical Techniques Overview
The principal analytical techniques for the quantification of nickel ions released from alloys are

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Atomic Absorption

Spectroscopy (AAS).
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Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): This is the most common and

sensitive technique for trace and ultra-trace element analysis.[1] It offers very low detection

limits, making it ideal for quantifying the small amounts of nickel that may be released. The

technique involves introducing the sample solution into an argon plasma, which ionizes the

nickel atoms. These ions are then guided into a mass spectrometer, which separates them

based on their mass-to-charge ratio for quantification.

Atomic Absorption Spectroscopy (AAS): AAS is another widely used technique for elemental

analysis. It measures the absorption of light by free atoms in the gaseous state. For nickel
analysis, a graphite furnace atomizer (Graphite Furnace AAS or GFAAS) is often employed

to achieve the necessary sensitivity for release testing.[2]

Experimental Protocols
Standard Test Method for Nickel Release (Based on EN
1811:2023)
This protocol is a reference method for the release of nickel from articles intended to come into

direct and prolonged contact with the skin.[3][4]

3.1.1. Preparation of Artificial Sweat Test Solution (EN 1811:2023)

The test solution simulates human sweat to provide a physiologically relevant environment for

testing.

Composition:

0.5% (w/v) Sodium chloride (NaCl)

0.1% (w/v) Urea

0.1% (w/v) Lactic acid

Preparation:

Dissolve 5.0 g of NaCl, 1.0 g of urea, and 1.0 g of lactic acid in deionized water.

Make up the volume to 1 liter with deionized water.
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Adjust the pH of the solution to 6.5 with a sodium hydroxide solution.[3]

The solution should be freshly prepared and used within 3 hours.[5]

3.1.2. Sample Preparation and Immersion

Cleaning: The test sample is first degreased to remove any contaminants from the surface.

Surface Area Measurement: The surface area of the part of the sample that will come into

direct and prolonged contact with the skin is accurately measured.

Immersion: The sample is immersed in the artificial sweat solution for one week (168 hours)

in a sealed container at a controlled temperature.[6]

3.2. Standard Test Method for Ion Release from Medical Implants (Based on ASTM F3306)

This method is used to evaluate the ion release from medical implants, including those

containing nickel.[7][8][9]

3.2.1. Test Solution

A buffered saline solution with a pH of 7.4 is typically used to simulate the in-vivo environment

of blood.[7] Other simulated physiological fluids like artificial saliva or bile can also be used

depending on the implant's location.[7]

3.2.2. Test Procedure

The medical device is placed in the test solution at a physiological temperature of 37°C.[7]

Samples of the solution are taken at specified time intervals to measure the concentration of

released nickel ions.[7]

For long-term implants, the test duration is often at least 60 days.[10]

Quantification by Inductively Coupled Plasma-Mass
Spectrometry (ICP-MS)
3.3.1. Instrument Parameters
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Typical ICP-MS instrument parameters for nickel analysis are provided below. These may

need to be optimized for the specific instrument and sample matrix.

Parameter Value

RF Power 1450 W[11]

Plasma Gas Flow 9.0 L/min[11]

Auxiliary Gas Flow 1.35 L/min[11]

Nebulizer Gas Flow 1.00 L/min[11]

Dwell Time 20 ms[11]

Monitored Isotopes ⁵⁸Ni, ⁶⁰Ni

3.3.2. Calibration

Prepare a series of nickel calibration standards (e.g., 0.01, 0.1, 1, 10, 50, 100 µg/L) from a

certified nickel standard solution.[12]

The standards should be prepared in the same matrix as the samples (i.e., the artificial

sweat or physiological solution).

Construct a calibration curve by plotting the measured intensity against the known

concentration of the standards. The correlation coefficient (r²) should be ≥ 0.999.[12]

3.3.3. Sample Analysis

After the immersion period, an aliquot of the test solution is taken for analysis.

If necessary, the sample is diluted with the same matrix to fall within the linear range of the

calibration curve.

An internal standard (e.g., Indium) is often added online to correct for matrix effects and

instrument drift.[13]

The concentration of nickel in the sample is determined from the calibration curve.
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3.3.4. Quality Control

Blanks: Analyze a blank solution (the test solution without the sample) to check for

contamination.

Continuing Calibration Verification (CCV): Analyze a mid-range calibration standard

periodically (e.g., every 10-20 samples) to verify the stability of the calibration. The recovery

should be within a defined range (e.g., 85-115%).[14]

Spike Recovery: Spike a known amount of nickel into a sample to assess the accuracy of

the method in the sample matrix. Recovery rates should typically be between 80-120%.

Quantification by Atomic Absorption Spectroscopy
(AAS)
3.4.1. Instrument Parameters (Graphite Furnace AAS)

Parameter Value

Wavelength 232.0 nm[15]

Slit Width 0.2 nm[15]

Lamp Current 4 mA[15]

Atomization Temperature ~2600°C

Injection Volume 20 µL

3.4.2. Procedure

Calibration: Prepare a series of nickel working standards by diluting a stock standard

solution with the appropriate matrix.

Analysis: A small volume of the sample or standard is injected into the graphite tube. The

sample is then dried, charred, and atomized at high temperature. The absorbance of the

nickel atoms is measured and compared to the calibration curve to determine the

concentration.[2]
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Data Presentation
The following tables summarize quantitative data on nickel release from various alloys under

different experimental conditions.

Table 1: Nickel Release from Stainless Steel Alloys

Alloy
Grade

Test
Medium

pH
Temperat
ure (°C)

Exposure
Time

Nickel
Release
Rate
(µg/cm²/w
eek)

Referenc
e(s)

AISI 304
Artificial

Sweat
4.5 - 1 week < 0.03 [16][17]

AISI 316L
Artificial

Sweat
4.5 - 1 week < 0.03 [16][17]

AISI 303

(high

sulfur)

Artificial

Sweat
4.5 - 1 week ~1.5 [16][17]

304
Runoff

Water
- Ambient 4 years

0.002 -

0.01

µg/cm²/we

ek

(converted

from

mg/m²/yr)

316
Runoff

Water
- Ambient 4 years

0.002 -

0.015

µg/cm²/we

ek

(converted

from

mg/m²/yr)
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Table 2: Nickel Release from Nitinol Alloys

Surface
Finish

Test
Medium

pH
Temperat
ure (°C)

Exposure
Time

Cumulati
ve Nickel
Release
(µg/cm²)

Referenc
e(s)

Electropoli

shed (EP)
PBS 7.4 37 63 days

0.068 ±

0.015
[10]

Chemical

Etch (CE)
PBS 7.4 37 63 days

0.108 ±

0.008
[10]

Amber

Oxide (AO)
PBS 7.4 37 63 days

0.237 ±

0.168
[10]

Black

Oxide (BO)
PBS 7.4 37 63 days

21.124 ±

0.426
[10]

Chemical

Etch (CE)

PBS +

H₂O₂ (20

mM)

7.4 37 7 days
Increased

release
[2]

Amber

Oxide (AO)

PBS +

H₂O₂ (1

mM)

7.4 37 7 days
Increased

release
[2]

Black

Oxide (BO)

PBS +

H₂O₂ (0.1

mM)

7.4 37 7 days
Increased

release
[2]

All finishes

PBS +

NaOCl/HO

Cl (3.87

mM)

7.4 37 7 days

Significantl

y increased

release

[2]

Table 3: Nickel Release from Cobalt-Chromium (Co-Cr) Alloys
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Alloy
Type

Test
Medium

pH
Temperat
ure (°C)

Exposure
Time

Nickel
Release
Rate
(µg/cm²/w
eek)

Referenc
e(s)

Co-Cr-Mo

discs

Artificial

Sweat
- - 2 days

up to 0.23

µg/cm²/we

ek

(converted

from

µg/cm²/2

days)

[10]

Dental

Alloys

Artificial

Sweat (EN

1811)

- - -

Low

concentrati

ons

[11]

Dental

Tools

Artificial

Sweat (EN

1811)

- - - 0.0051 - 10 [11]
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Caption: Experimental workflow for quantifying nickel release from alloys.
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Caption: Workflow for nickel quantification using ICP-MS.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1210020?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nickel-release-from-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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